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Compound of Interest

Compound Name: 4-Methyl-1-indanone

Cat. No.: B1352297 Get Quote

This guide provides essential physicochemical data for 4-Methyl-1-indanone, a key

intermediate in organic synthesis. The information is tailored for researchers, scientists, and

professionals in drug development, presenting the molecular formula and weight in a clear,

structured format.

Core Physicochemical Data
4-Methyl-1-indanone is a solid, appearing as a white to light yellow crystal powder. Its

fundamental molecular properties are summarized below, providing a quick reference for

experimental design and analysis.

Parameter Value

Molecular Formula C₁₀H₁₀O[1][2][3]

Molecular Weight 146.19 g/mol [1]

Alternate Molecular Weight 146.186 g/mol [2]

Experimental Protocols
The determination of the molecular weight and formula of 4-Methyl-1-indanone is typically

achieved through standard analytical chemistry techniques.

Mass Spectrometry for Molecular Weight Determination:
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High-resolution mass spectrometry (HRMS) is employed to determine the accurate mass of the

compound.

Sample Preparation: A dilute solution of 4-Methyl-1-indanone is prepared in a suitable

volatile organic solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized, commonly

using techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI).

Mass Analysis: The ionized molecules are guided into a mass analyzer (e.g., Time-of-Flight

(TOF) or Orbitrap), which separates the ions based on their mass-to-charge ratio (m/z).

Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion [M+H]⁺ or [M]⁺. The high-resolution measurement of this peak allows for the

determination of the elemental composition and thus the precise molecular weight.

Elemental Analysis for Molecular Formula Determination:

Combustion analysis is a common method to determine the empirical formula, which can then

be confirmed as the molecular formula using the molecular weight from mass spectrometry.

Sample Combustion: A precisely weighed sample of 4-Methyl-1-indanone is combusted in a

furnace in the presence of excess oxygen.

Gas Separation and Detection: The combustion products (carbon dioxide, water, and other

gases) are passed through a series of traps or a gas chromatography column to separate

them.

Quantification: The amounts of carbon dioxide and water are measured using detectors (e.g.,

thermal conductivity detector).

Calculation: The percentages of carbon and hydrogen in the original sample are calculated

from the masses of carbon dioxide and water produced. The percentage of oxygen is

typically determined by difference. These percentages are used to derive the empirical

formula.
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Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical name, its constituent

elements, the resulting molecular formula, and the calculated molecular weight.
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Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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